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Compound of Interest

Compound Name:
1-methyl-1H-pyrazole-4-

sulfonamide

CAS No.: 88398-68-9

Cat. No.: B1367463

Get Quote

Executive Summary & Structural Framework
The 1-methyl-1H-pyrazole-4-sulfonamide moiety (CAS: 88398-68-9) represents a polar,

electron-deficient aromatic system. Unlike its benzene analogs, the pyrazole ring introduces

distinct dipole moments and hydrogen-bonding capabilities. Accurate characterization requires

understanding the electronic influence of the N-methyl group (electron-donating by induction)

versus the sulfonamide group at the C4 position (strongly electron-withdrawing).

Chemical Identity[1][2]
IUPAC Name: 1-methylpyrazole-4-sulfonamide[1]

Formula: C

H

N
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Molecular Weight: 161.18 g/mol

Monoisotopic Mass: 161.0259 Da

Synthesis & Sample Preparation
To ensure spectral integrity, one must understand the synthesis origin, as common impurities

(regioisomers or hydrolyzed sulfonic acids) can mimic signal patterns.

Synthesis Workflow
The standard industrial route involves the electrophilic aromatic substitution of 1-

methylpyrazole using chlorosulfonic acid, followed by ammonolysis.

1-Methylpyrazole Chlorosulfonation
(ClSO3H, 0-60°C)

Intermediate:
Sulfonyl Chloride

Ammonolysis
(NH4OH or NH3/THF)

1-Methyl-1H-pyrazole-
4-sulfonamide

Click to download full resolution via product page

Figure 1: Standard synthetic pathway. Note that the C4 position is electronically favored for

electrophilic attack, minimizing regioisomeric byproducts.

Sample Preparation for Spectroscopy[3][4]
NMR: Dissolve 5–10 mg in DMSO-d

.

Why: Chloroform-d (CDCl

) often leads to broad or invisible sulfonamide (-SO

NH

) proton peaks due to rapid exchange or poor solubility. DMSO-d
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stabilizes these protons via hydrogen bonding, appearing as a distinct singlet.

IR: Prepare a KBr pellet or use ATR (Attenuated Total Reflectance) on the neat solid.

Mass Spec: Dissolve in Methanol/Water (50:50) with 0.1% Formic Acid for ESI+.

Spectroscopic Data Analysis[5][6]
A. Nuclear Magnetic Resonance (NMR)
The

H NMR spectrum is characterized by the asymmetry introduced by the N-methyl group,
rendering the H3 and H5 protons chemically non-equivalent.

H NMR Data (400 MHz, DMSO-d

)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

N-CH 3.86 – 3.89 Singlet (s) 3H

Diagnostic

methyl on

nitrogen;

deshielded

relative to C-Me.

-SO

NH
7.20 – 7.30

Broad Singlet (br

s)
2H

Exchangeable.

Chemical shift

varies with

concentration/wa

ter content.

H-3 7.75 – 7.80 Singlet (s) 1H

Adjacent to the

sulfonamide but

further from N-

Me.

H-5 8.20 – 8.25 Singlet (s) 1H

Most deshielded

aromatic proton

due to proximity

to N-1 and

sulfonamide.

*Note: While often appearing as singlets, H3 and H5 may show small coupling (

Hz) in high-resolution fields.

C NMR Data (100 MHz, DMSO-d

)
39.5 ppm: N-CH

(Often obscured by DMSO solvent septet; look for distinct peak).

124.0 ppm:C-4 (Quaternary, attached to Sulfur).
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132.5 ppm:C-5 (Adjacent to N-Me).

138.0 ppm:C-3 (Adjacent to N-unsubstituted).

B. Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the sulfonyl group vibrations. The "Tongues and Swords"

diagnostic approach confirms the primary amine and the sulfone.

Wavenumber (cm

)
Vibration Mode Intensity Notes

3350, 3260
N-H Stretch

(Sym/Asym)
Medium

Doublet characteristic

of primary

sulfonamide (-NH

).

3120 C-H Stretch (Ar) Weak Pyrazole ring C-H.

1340 – 1360
O=S=O Stretch

(Asym)
Strong

Critical Diagnostic.

"Sword-like" sharp

peak.

1150 – 1170 O=S=O Stretch (Sym) Strong Critical Diagnostic.

1550 – 1600
C=N / C=C Ring

Stretch
Medium

Pyrazole skeletal

vibrations.

C. Mass Spectrometry (ESI-MS)
In Electrospray Ionization (Positive Mode), the molecule protonates readily at the pyridinic

nitrogen (N2).

Observed Ion:

Adducts:

Fragmentation Pathway (MS/MS)
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The fragmentation usually involves the ejection of the stable sulfur dioxide molecule or the loss

of the amino group.

Parent Ion [M+H]+
m/z 162

Loss of NH3
[M+H - 17]+

m/z 145

- NH3

Loss of SO2
(Rearrangement)

m/z ~98

- SO2

Methyl-Pyrazole Cation
m/z 81

Click to download full resolution via product page

Figure 2: Proposed fragmentation pattern for structural confirmation. The stability of the

pyrazole ring often preserves the N-N bond until high collision energies are applied.

Quality Control & Troubleshooting
When analyzing data for this compound, researchers frequently encounter specific artifacts.

The "Water" Peak in DMSO:

Observation: A sharp signal at 3.33 ppm in

H NMR.

Impact: Can integrate incorrectly if the N-Me group (3.89 ppm) is not resolved.

Solution: Dry the sample or use a water-suppression pulse sequence if quantifying.

Sulfonic Acid Hydrolysis:

Observation: Disappearance of the NH
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doublet in IR (3300 cm

) and appearance of a broad OH stretch (2500-3000 cm

).

Cause: Moisture exposure during storage converts the sulfonamide back to sulfonic acid.

Remedy: Recrystallize from Ethanol/Water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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